Cas no 1355179-56-4 (C-[6-(4-Ethyl-piperazin-1-yl)-4-methyl-pyridin-3-yl]-methylamine)

• Product Name: C-[6-(4-Ethyl-piperazin-1-yl)-4-methyl-pyridin-3-yl]-methylamine
• CAS No: 1355179-56-4
• MF: C₁₃H₂₂N₄
• MW: 234.340582370758
• CID: 5149929
• Update Time: 2025-05-23

C-[6-(4-Ethyl-piperazin-1-yl)-4-methyl-pyridin-3-yl]-methylamine Chemical and Physical Properties

Names and Identifiers

• C-[6-(4-Ethyl-piperazin-1-yl)-4-methyl-pyridin-3-yl]-methylamine
• 3-Pyridinemethanamine, 6-(4-ethyl-1-piperazinyl)-4-methyl-

• Inchi： 1S/C13H22N4/c1-3-16-4-6-17(7-5-16)13-8-11(2)12(9-14)10-15-13/h8,10H,3-7,9,14H2,1-2H3
• InChI Key： AKACIWWOOBTAOU-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCN(CC)CC2)=CC(C)=C1CN

Additional information on C-[6-(4-Ethyl-piperazin-1-yl)-4-methyl-pyridin-3-yl]-methylamine

Comprehensive Overview of C-[6-(4-Ethyl-piperazin-1-yl)-4-methyl-pyridin-3-yl]-methylamine (CAS No. 1355179-56-4)

The compound C-[6-(4-Ethyl-piperazin-1-yl)-4-methyl-pyridin-3-yl]-methylamine (CAS No. 1355179-56-4) is a specialized heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyridine core substituted with a 4-ethyl-piperazine group and a methylamine side chain, makes it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in central nervous system (CNS) drug development and kinase inhibition, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for small-molecule modulators like C-[6-(4-Ethyl-piperazin-1-yl)-4-methyl-pyridin-3-yl]-methylamine has surged, driven by advancements in high-throughput screening and computational drug design. This compound's piperazine moiety is particularly noteworthy, as it enhances solubility and bioavailability—a critical factor in optimizing drug-like properties. Its CAS registry number (1355179-56-4) is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and lead compound optimization.

The synthesis of C-[6-(4-Ethyl-piperazin-1-yl)-4-methyl-pyridin-3-yl]-methylamine typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Its 4-methyl-pyridine scaffold is structurally analogous to several FDA-approved drugs, sparking interest in its structure-activity relationships (SAR). Recent studies highlight its potential as a scaffold for neuroprotective agents, coinciding with growing public awareness of neurodegenerative diseases like Alzheimer's and Parkinson's—a hot topic in both academic and patient communities.

From an SEO perspective, queries such as "piperazine derivatives in drug discovery" and "pyridine-based bioactive compounds" often lead researchers to this compound. Its logP and hydrogen bond acceptor/donor counts align with Lipinski's Rule of Five, making it a promising candidate for oral drug formulations. Analytical techniques like HPLC and LC-MS are essential for characterizing its purity, a common concern for purchasers of fine chemicals.

In the context of green chemistry, efforts to optimize the synthesis of CAS No. 1355179-56-4 using catalytic methods or microwave-assisted reactions are gaining traction. This aligns with industry demands for sustainable processes, a frequently searched topic in pharmaceutical manufacturing forums. The compound's methylamine group also allows for further derivatization, enabling the creation of structure-activity relationship (SAR) libraries—a strategy widely discussed in drug discovery webinars.

Regulatory compliance is another key consideration for users of C-[6-(4-Ethyl-piperazin-1-yl)-4-methyl-pyridin-3-yl]-methylamine. While not classified as hazardous, proper material safety data sheets (MSDS) and risk assessments are recommended, addressing common queries about laboratory safety protocols. The compound's stability under various pH conditions and storage temperatures is frequently investigated, as evidenced by search trends in chemical storage best practices.

In conclusion, C-[6-(4-Ethyl-piperazin-1-yl)-4-methyl-pyridin-3-yl]-methylamine represents a versatile building block in modern drug discovery. Its intersection with trending research areas—neuropharmacology, kinase inhibitors, and sustainable synthesis—ensures continued scientific interest. As the pharmaceutical industry shifts toward personalized medicine, compounds like this (CAS 1355179-56-4) will remain pivotal in developing next-generation therapeutics.